Cas no 898440-49-8 (3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898440-49-8
• MF: C₁₉H₂₀N₆O₂
• MW: 364.401103019714
• CID: 5483798
• Update Time: 2025-07-01

3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Dihydro-3,7,9-trimethyl-1-(3-phenyl-2-propen-1-yl)[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• 3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C19H20N6O2/c1-13-12-24-15-16(22(2)19(27)23(3)17(15)26)20-18(24)25(21-13)11-7-10-14-8-5-4-6-9-14/h4-10H,11-12H2,1-3H3
• InChI Key： BOKSFOJLOSUOIG-UHFFFAOYSA-N
• SMILES： N12CC(C)=NN(CC=CC3=CC=CC=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 586.2±60.0 °C(Predicted)
• pka: 3.96±0.40(Predicted)

Additional information on 3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Introduction to 3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione and Its CAS No. 898440-49-8

The compound 3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, identified by its CAS number 898440-49-8, represents a novel heterocyclic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the triazino[4,3-g]purine class, a structural motif that has garnered considerable attention due to its unique biological activities and synthetic versatility. The presence of multiple aromatic rings and functional groups in its molecular framework suggests a rich chemical space for interaction with biological targets.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in medicinal chemistry research. These compounds often exhibit a wide spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of atoms in 3,7,9-trimethyl-1-(2E)-3-phenylprop-2-en-1-yl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione makes it an intriguing candidate for further investigation into its pharmacological profile.

One of the most compelling aspects of this compound is its structural complexity. The triazino[4,3-g]purine core is flanked by methyl and phenyl substituents at the 3-position and 9-position respectively. This configuration not only imparts steric hindrance but also creates potential sites for hydrogen bonding or hydrophobic interactions with biological targets. Additionally, 2E)-3-phenylprop-2-enyl group introduces a double bond and an aromatic ring that can participate in π-stacking interactions with nucleic acids or proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies have suggested that 3,7,9-trimethyl, 1-(2E) -3 -phenylprop - 2 -en - 1 - yl - 1 H, 4 H,6 H,7 H,8 H,9 H - 1, 2 ,4triazino[4,3 - g]purine - 6,8-dione may interact with enzymes or receptors involved in critical biological pathways. For instance, its ability to mimic natural purine derivatives could lead to novel therapeutic strategies against diseases such as cancer and infectious disorders.

The synthesis of this compound presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions to achieve high yields and purity. However, recent innovations in transition metal-catalyzed cross-coupling reactions have streamlined the construction of complex heterocyclic frameworks. These methods not only improve efficiency but also allow for greater functional group tolerance, enabling chemists to explore a broader range of molecular architectures.

From a biological perspective, 3,7,9-trimethyl, 1-(2E) -3 -phenylprop - 2 -en - 1 - yl - 1 H, 4 H,6 H,7 H,8 H,9 H - 1 ,2 ,4triazino[4 ,3 - g]purine - 6 ,8-dione exhibits promising preliminary activity profiles. In vitro assays have indicated potential inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathogenesis. Furthermore,* its structural similarity to known bioactive molecules suggests that it may serve as a scaffold for derivative design* aimed at enhancing potency or selectivity.

The future direction of research on this compound will likely focus on optimizing its synthetic pathways* exploring its pharmacological potential through both in vitro and in vivo studies* and developing novel derivatives with improved properties.* Collaborative efforts between synthetic chemists* biochemists* and pharmacologists will be essential to unlock the full therapeutic potential of CAS no.* 89844049_ _ _ _ _ _ _ _ _ _ _ _ _ _